Cas no 29886-32-6 (D-Glucitol,2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy-)

• Product Name: D-Glucitol,2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy-
• CAS No: 29886-32-6
• MF: C₁₆H₃₀N₂O₁₁
• MW: 426.416205883026
• CID: 240580
• PubChem ID: 14103473
• Update Time: 2025-04-19

D-Glucitol,2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy- Chemical and Physical Properties

Names and Identifiers

• D-Glucitol,2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy-
• N-[(2S,3R,4R,5S,6R)-2-[(2R,3R,4S,5R)-5-acetamido-1,2,4,6-tetrahydroxyhexan-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• 29886-32-6
• 2-Acetamido-4-O-(2-acetamido-2-deoxy-beta-D-glucopyranosyl)-2-deoxy-D-iditol
• DTXSID90555933
• N,N-DIACETYLCHITOBIITOL

• Inchi： 1S/C16H30N2O11/c1-6(22)17-8(3-19)12(25)15(9(24)4-20)29-16-11(18-7(2)23)14(27)13(26)10(5-21)28-16/h8-16,19-21,24-27H,3-5H2,1-2H3,(H,17,22)(H,18,23)/t8-,9-,10-,11-,12+,13-,14-,15+,16+/m1/s1
• InChI Key： FDGQWKLGVGRMBF-PONUSFIHSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1O[C@@H]([C@@H](CO)O)[C@H]([C@@H](CO)NC(C)=O)O)NC(C)=O)O)O

Computed Properties

• Exact Mass: 426.18495978g/mol
• Monoisotopic Mass: 426.18495978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.2
• Topological Polar Surface Area: 218Ų

D-Glucitol,2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy- Security Information

• WGK Germany：3
• Storage Condition：−20°C